Cas no 2229265-03-4 (3-(6-chloropyridin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 3-(6-chloropyridin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2229265-03-4
• MF: C₁₁H₁₂ClNO₂
• MW: 225.671482086182
• CID: 6502982
• PubChem ID: 165638117
• Update Time: 2025-05-21

3-(6-chloropyridin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(6-chloropyridin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 2229265-03-4
• EN300-1996221

• Inchi： 1S/C11H12ClNO2/c1-11(2)8(9(11)10(14)15)6-4-3-5-7(12)13-6/h3-5,8-9H,1-2H3,(H,14,15)
• InChI Key： QNPBJXVPQMAZOB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C2C(C(=O)O)C2(C)C)=N1

Computed Properties

• Exact Mass: 225.0556563g/mol
• Monoisotopic Mass: 225.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2Ų

Additional information on 3-(6-chloropyridin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid

Introduction to 3-(6-chloropyridin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2229265-03-4)

3-(6-chloropyridin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid, identified by its CAS number 2229265-03-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic derivatives characterized by a cyclopropane ring fused with a pyridine moiety, which endows it with unique structural and functional properties. The presence of a chloropyridine substituent and a dimethylcyclopropane core makes this molecule a promising candidate for further exploration in drug discovery and development.

The structural features of 3-(6-chloropyridin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid contribute to its potential biological activity. The cyclopropane ring is known for its strain, which can enhance the reactivity and binding affinity of the molecule to biological targets. Additionally, the chloropyridine group introduces electrophilic centers that can participate in various chemical reactions, including nucleophilic substitution and coordination with metal ions. These properties make it an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting enzymes involved in cancer progression and inflammation. The dimethylcyclopropane moiety in 3-(6-chloropyridin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid has been shown to interact effectively with hydrophobic pockets of protein targets, making it a valuable component in structure-based drug design. Furthermore, the chloropyridine substituent can serve as a linker to connect different pharmacophoric groups, enhancing the molecule's binding affinity and selectivity.

Recent studies have highlighted the potential of 3-(6-chloropyridin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By modifying the structure of this compound, researchers have been able to develop derivatives with improved potency and selectivity against specific kinases. For instance, modifications to the chloropyridine group have led to compounds that exhibit significant inhibitory activity against tyrosine kinases, which are key targets in oncology.

The synthesis of 3-(6-chloropyridin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the functionalization of a cyclopropanecarboxylic acid derivative followed by coupling with a chloropyridine precursor. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the desired substituents efficiently. These methods not only improve the scalability of production but also allow for the introduction of additional functional groups to tailor the biological activity of the compound.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 3-(6-chloropyridin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid and its biological targets. These studies have revealed that the cyclopropane ring adopts specific conformations that enhance binding affinity, while the chloropyridine group interacts favorably with aromatic residues in protein active sites. Such insights have guided medicinal chemists in designing analogs with enhanced pharmacokinetic properties.

The pharmacological evaluation of 3-(6-chloropyridin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid has demonstrated its potential as an anti-inflammatory agent. In preclinical studies, derivatives of this compound have shown efficacy in reducing inflammation by modulating cytokine production and inhibiting pro-inflammatory signaling pathways. The structural motif has also been explored for its antimicrobial properties, with some derivatives exhibiting activity against resistant bacterial strains. These findings underscore the versatility of this scaffold in addressing multiple therapeutic challenges.

Future directions in the research of 3-(6-chloropyridin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid include exploring its role in central nervous system (CNS) disorders. The ability of this compound to cross the blood-brain barrier has been investigated using lipid-based delivery systems. Preliminary results suggest that modified analogs can reach target sites in the brain and exert therapeutic effects on neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, combination therapies involving this compound with other bioactive molecules are being explored to enhance treatment outcomes.

The industrial application of 3-(6-chloropyridin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid is also gaining traction as researchers seek sustainable synthetic routes for pharmaceutical intermediates. Green chemistry principles are being integrated into its production process to minimize waste and reduce environmental impact. Techniques such as flow chemistry and biocatalysis are being employed to achieve higher efficiencies and lower energy consumption during synthesis.

In conclusion,3-(6-chloropyridin-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2229265-03-4) represents a promising scaffold for developing novel therapeutics across multiple disease areas. Its unique structural features offer opportunities for designing molecules with enhanced biological activity and improved pharmacokinetic profiles. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in pharmaceutical innovation.